Cas no 18189-40-7 (3,4-Dibromo-5-phenylisoxazole)

• Product Name: 3,4-Dibromo-5-phenylisoxazole
• CAS No: 18189-40-7
• MF: C₉H₅Br₂NO
• MW: 302.950100660324
• CID: 1093056
• PubChem ID: 72942577
• Update Time: 2025-04-20

3,4-Dibromo-5-phenylisoxazole Chemical and Physical Properties

Names and Identifiers

• 3,4-Dibromo-5-phenylisoxazole
• 3,4-dibromo-5-phenyl-1,2-oxazole
• 18189-40-7

• Inchi： 1S/C9H5Br2NO/c10-7-8(13-12-9(7)11)6-4-2-1-3-5-6/h1-5H
• InChI Key： WVTQMFMKUBGPCW-UHFFFAOYSA-N
• SMILES： BrC1C(=NOC=1C1C=CC=CC=1)Br

Computed Properties

• Exact Mass: 302.87174g/mol
• Monoisotopic Mass: 300.87379g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 26Ų